76-22-2

Camphor

In Stock

• CAS RN:
• 76-22-2

• Formula:
• C10H16O

• InChI:
• InChI=1S/C10H16O/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7H,4-6H2,1-3H3

• InChIKey:
• DSSYKIVIOFKYAU-UHFFFAOYSA-N

• (+/-)-Camphor analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Camphor is a novel carbon nanotube precursor.
  Camphor is a crystalline ketone obtained from Cinnamomum Camphora. Its effect on sex hormone has been studied. The camphor derivatives are antiinfluenza compounds that are active against influenza viruses resistant to adamantane-based drugs.
  Camphor is a cyclic monoterpene ketone that is bornane bearing an oxo substituent at position 2. A naturally occurring monoterpenoid. It has a role as a plant metabolite. The sublimating capability of camphor gives it several uses. Camphor is believed to be toxic to insects and is thus sometimes used as a repellent. Camphor crystals are sometimes used to prevent damage to insect collections by other small insects. Recent studies have indicated that camphor essential...

trans,trans,trans-1,5,9-Cyclododecatriene

In Stock

• CAS RN:
• 676-22-2

• Formula:
• C12H18

• InChI:
• InChI=1S/C12H18/c1-2-4-6-8-10-12-11-9-7-5-3-1/h1-2,7-10H,3-6,11-12H2/b2-1-,9-7-,10-8-

• InChIKey:
• ZOLLIQAKMYWTBR-MBKAWSJDSA-N

• trans,trans,trans-1,5,9-Cyclododecatriene (ttt-cdt) acts as ligand and forms rare copper complexes. Photorearrangements of CuCl complexes of ttt-cdt has been investigated.
  1,5,9-cyclododecatriene appears as a colorless liquid. Toxic by skin absorption and ingestion and irritating to skin and eyes. Used to make other chemicals.
  

2-bromo-1-(2-methyl-1H-indol-3-yl)propan-1-one

In Stock

• CAS RN:
• 50776-22-2

• Formula:
• C12H12BrNO

• InChI:
• InChI=1S/C12H12BrNO/c1-7(13)12(15)11-8(2)14-10-6-4-3-5-9(10)11/h3-7,14H,1-2H3

• InChIKey:
• JWQKHKFFXCCSMT-UHFFFAOYSA-N

• 2-bromo-1-(2-methyl-1H-indol-3-yl)propan-1-one is a useful research compound. Its molecular formula is C12H12BrNO and its molecular weight is 266.138. The purity is usually 95%.

2-(4-Hydroxyphenyl)benzo[b]thiophen-6-ol

In Stock

• CAS RN:
• 63676-22-2

• Formula:
• C14H10O2S

• InChI:
• InChI=1S/C14H10O2S/c15-11-4-1-9(2-5-11)13-7-10-3-6-12(16)8-14(10)17-13/h1-8,15-16H

• InChIKey:
• MDGWZLQPNOETLH-UHFFFAOYSA-N

• BTC, also known as RALOXIFENE CORE, is a selective estrogen receptor modulator (SERM). It acts by inducing regression of tamoxifen-resistant, hormone independent xenograft tumors.

(E)-ethyl 4-(3-chlorobenzyl)-5-((hydroxyimino)methyl)-2-methyl-1H-pyrrole-3-carboxylate

In Stock

• CAS RN:
• 851176-22-2

• Formula:
• C16H17ClN2O3

• InChI:
• InChI=1S/C16H17ClN2O3/c1-3-22-16(20)15-10(2)19-14(9-18-21)13(15)8-11-5-4-6-12(17)7-11/h4-7,9,19,21H,3,8H2,1-2H3/b18-9+

• InChIKey:
• ZYERSDBSHZBKTL-GIJQJNRQSA-N

• (E)-ethyl 4-(3-chlorobenzyl)-5-((hydroxyimino)methyl)-2-methyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C16H17ClN2O3 and its molecular weight is 320.77. The purity is usually 95%.

3-Methyl-2-(pyridin-3-ylmethylsulfanyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

In Stock

• CAS RN:
• 869076-22-2

• Formula:
• C13H13N3OS2

• InChI:
• InChI=1S/C13H13N3OS2/c1-16-12(17)11-10(4-6-18-11)15-13(16)19-8-9-3-2-5-14-7-9/h2-3,5,7H,4,6,8H2,1H3

• InChIKey:
• JWLDWMVHYGRLNR-UHFFFAOYSA-N

• 3-Methyl-2-(pyridin-3-ylmethylsulfanyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C13H13N3OS2 and its molecular weight is 291.39. The purity is usually 95%.

N1-((3-((3,4-dimethoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-(dimethylamino)ethyl)oxalamide

In Stock

• CAS RN:
• 872976-22-2

• Formula:
• C19H30N4O7S

• InChI:
• InChI=1S/C19H30N4O7S/c1-22(2)10-8-20-18(24)19(25)21-13-17-23(9-5-11-30-17)31(26,27)14-6-7-15(28-3)16(12-14)29-4/h6-7,12,17H,5,8-11,13H2,1-4H3,(H,20,24)(H,21,25)

• InChIKey:
• YMJJALFWADHZOL-UHFFFAOYSA-N

• N1-((3-((3,4-dimethoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-(dimethylamino)ethyl)oxalamide is a useful research compound. Its molecular formula is C19H30N4O7S and its molecular weight is 458.53. The purity is usually 95%.

2',3'-Dichloro-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898776-22-2

• Formula:
• C16H14Cl2O2

• InChI:
• InChI=1S/C16H14Cl2O2/c1-20-12-8-5-11(6-9-12)7-10-15(19)13-3-2-4-14(17)16(13)18/h2-6,8-9H,7,10H2,1H3

• InChIKey:
• IYRUFZCZHPXXPB-UHFFFAOYSA-N

• 2',3'-Dichloro-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O2 and its molecular weight is 309.2 g/mol. The purity is usually 95%.

Diphenylacetic acid 2-(1-ethyl-2-pyrrolidinyl)ethyl ester

• CAS RN:
• 102476-22-2

• Formula:
• C22H27NO2

• InChI:
• InChI=1S/C22H27NO2/c1-2-23-16-9-14-20(23)15-17-25-22(24)21(18-10-5-3-6-11-18)19-12-7-4-8-13-19/h3-8,10-13,20-21H,2,9,14-17H2,1H3

• InChIKey:
• IXKPRDSSKVNTLV-UHFFFAOYSA-N

• Diphenylacetic acid 2-(1-ethyl-2-pyrrolidinyl)ethyl ester, also known as Diphenylacetic acid 2-(1-ethyl-2-pyrrolidinyl)ethyl ester, is a useful research compound. Its molecular formula is C22H27NO2 and its molecular weight is 337.5 g/mol. The purity is usually 95%.

N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)indolizine-2-carboxamide

In Stock

• CAS RN:
• 1705976-22-2

• Formula:
• C18H20N4O2

• InChI:
• InChI=1S/C18H20N4O2/c23-18(15-9-17-3-1-2-6-21(17)12-15)20-16-10-19-22(13-16)11-14-4-7-24-8-5-14/h1-3,6,9-10,12-14H,4-5,7-8,11H2,(H,20,23)

• InChIKey:
• USURLTGZGDZZNF-UHFFFAOYSA-N

• N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)indolizine-2-carboxamide is a useful research compound. Its molecular formula is C18H20N4O2 and its molecular weight is 324.384. The purity is usually 95%.

2-[(5-bromothiophen-2-yl)formamido]-N-(cyanomethyl)-N-propylacetamide

Usually In Stock

• CAS RN:
• 1797876-22-2

• Formula:
• C12H14BrN3O2S

• InChI:
• InChI=1S/C12H14BrN3O2S/c1-2-6-16(7-5-14)11(17)8-15-12(18)9-3-4-10(13)19-9/h3-4H,2,6-8H2,1H3,(H,15,18)

• InChIKey:
• CYSPVUPZPNJPPE-UHFFFAOYSA-N

• 2-[(5-bromothiophen-2-yl)formamido]-N-(cyanomethyl)-N-propylacetamide is a useful research compound. Its molecular formula is C12H14BrN3O2S and its molecular weight is 344.23. The purity is usually 95%.

N-([2,3'-bipyridin]-3-ylmethyl)-3-(phenylthio)propanamide

In Stock

• CAS RN:
• 1904376-22-2

• Formula:
• C20H19N3OS

• InChI:
• InChI=1S/C20H19N3OS/c24-19(10-13-25-18-8-2-1-3-9-18)23-15-17-7-5-12-22-20(17)16-6-4-11-21-14-16/h1-9,11-12,14H,10,13,15H2,(H,23,24)

• InChIKey:
• BBPPMTMQSPPMGW-UHFFFAOYSA-N

• N-([2,3'-bipyridin]-3-ylmethyl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C20H19N3OS and its molecular weight is 349.45. The purity is usually 95%.

6-Methyl-3-[2-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]pyrimidin-4-one

Usually In Stock

• CAS RN:
• 2379976-22-2

• Formula:
• C19H24N4O3

• InChI:
• InChI=1S/C19H24N4O3/c1-14-9-17(3-6-20-14)26-12-16-4-7-22(8-5-16)19(25)11-23-13-21-15(2)10-18(23)24/h3,6,9-10,13,16H,4-5,7-8,11-12H2,1-2H3

• InChIKey:
• CXWLMHOZSARIJQ-UHFFFAOYSA-N

• 6-Methyl-3-[2-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]pyrimidin-4-one is a useful research compound. Its molecular formula is C19H24N4O3 and its molecular weight is 356.426. The purity is usually 95%.

1-(Benzofuran-5-yl)-N-ethylpropan-2-amine hydrochloride

In Stock

• CAS RN:
• 1823776-22-2

• Formula:
• C13H18ClNO

• InChI:
• InChI=1S/C13H17NO.ClH/c1-3-14-10(2)8-11-4-5-13-12(9-11)6-7-15-13;/h4-7,9-10,14H,3,8H2,1-2H3;1H

• InChIKey:
• YJEXOIDIYJUVNS-UHFFFAOYSA-N

• 5-APB (hydrochloride) is a stimulant and entactogen belonging to the amphetamine class of psychoactive designer drugs. 5-EAPB is an analog of 5-APB that is characterized by an ethyl group added to the amine. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.